Cas no 1396892-63-9 ((2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide)

• Product Name: (2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide
• CAS No: 1396892-63-9
• MF: C₁₆H₁₈F₃NO₂
• MW: 313.314835071564
• CID: 5402230
• Update Time: 2025-08-04

(2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-N-(tetrahydro-2H-pyran-4-yl)-N-(2,2,2-trifluoroethyl)-2-propenamide
• (2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide

• Inchi： 1S/C16H18F3NO2/c17-16(18,19)12-20(14-8-10-22-11-9-14)15(21)7-6-13-4-2-1-3-5-13/h1-7,14H,8-12H2
• InChI Key： ZMIRPQLBDWXWRC-UHFFFAOYSA-N
• SMILES： C(N(C1CCOCC1)CC(F)(F)F)(=O)C=CC1=CC=CC=C1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.3±45.0 °C(Predicted)
• pka: -5.85±0.20(Predicted)

Additional information on (2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide

Introduction to (2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide (CAS No. 1396892-63-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. Among these, (2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide, identified by its CAS number 1396892-63-9, has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic amides characterized by an alkenyl side chain and a trifluoromethyl group, which are known to enhance metabolic stability and binding affinity.

The molecular structure of (2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide consists of an oxane ring fused with a phenyl group, providing a rigid scaffold that can interact with biological targets in a highly specific manner. The presence of the trifluoromethyl group further modulates the electronic properties of the molecule, influencing its pharmacokinetic profile. This structural motif has been extensively studied in the context of drug design, particularly for its ability to modulate enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents targeting neurological disorders. The oxan ring moiety in (2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide has shown promise in interacting with neurotransmitter receptors, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Studies have demonstrated that compounds with similar structural features can modulate the activity of acetylcholinesterase and other key enzymes involved in neurodegenerative processes.

The phenyl substituent in this compound contributes to its binding affinity by forming hydrophobic interactions with biological targets. This feature is particularly valuable in drug design, as it allows for the optimization of binding interactions while maintaining metabolic stability. Additionally, the alkenyl side chain provides a conformational flexibility that can be exploited to enhance drug-like properties such as solubility and bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of (2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide with high accuracy. These studies have revealed that the compound can adopt multiple conformations upon binding to its target receptors, suggesting a dynamic interaction mechanism. This insight has guided the design of next-generation analogs with improved pharmacological profiles.

The synthesis of (2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide presents unique challenges due to its complex stereochemistry. However, recent developments in synthetic methodologies have made it possible to produce this compound with high enantiomeric purity. Chiral auxiliaries and catalysts have been employed to ensure the correct stereochemical configuration, which is crucial for achieving optimal biological activity.

In conclusion, (2E)-N-(oxan-4-yl)-3-phenyl-N-(2,2,2-trifluoroethyl)prop-2-enamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential therapeutic applications make it an attractive target for drug development. As research continues to uncover new insights into its mechanism of action and pharmacological properties, this compound is poised to play a significant role in the next generation of therapeutic agents.